(R)-1-(4-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Molecular Formula: C15H14FN3
• Molecular Weight: 255.29 g/mol
• IUPAC Name: (1R)-1-(4-fluoro-1-phenylbenzimidazol-2-yl)ethanamine
• InChI: InChI=1S/C15H14FN3/c1-10(17)15-18-14-12(16)8-5-9-13(14)19(15)11-6-3-2-4-7-11/h2-10H,17H2,1H3/t10-/m1/s1
• InChI Key: HOIZJVCJBMWSGA-SNVBAGLBSA-N
• Isomeric SMILES: C[C@H](C1=NC2=C(N1C3=CC=CC=C3)C=CC=C2F)N
• Canonical SMILES: CC(C1=NC2=C(N1C3=CC=CC=C3)C=CC=C2F)N

Description

(R)-1-(4-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine ( 1393176-28-7) is a chiral small molecule featuring a benzimidazole core, a privileged scaffold in medicinal chemistry. This compound, with a molecular formula of C15H14FN3 and a molecular weight of 255.29 g/mol, is characterized by a fluorine atom at the 4-position and a phenyl ring at the 1-position of the benzimidazole system, coupled with a chiral ethanamine moiety at the 2-position . The specific (R)-enantiomer is of particular interest for producing stereoselective effects in biological systems. The benzimidazole structure is a key pharmacophore in numerous therapeutic agents, and the incorporation of fluorine can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity . This compound serves as a versatile chiral building block or intermediate in pharmaceutical research and development, especially for investigating new active compounds that require defined stereochemistry. It is strictly for research use only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Key Structural Variations:

Compound Name	Substituents (Position)	Functional Group Modifications	Synthesis Method
(R)-1-(1H-Benzo[d]imidazol-2-yl)-2-phenylethanamine	Phenyl at C2-ethanamine	No fluorine; extended aryl group	Cyclocondensation of o-phenylenediamine
1-(1H-Benzo[d]imidazol-2-yl)ethanol	Hydroxyl group at C1-ethanol	Alcohol instead of amine	Reaction of o-phenylenediamine with lactic acid
2-Phenyl-1H-benzo[d]imidazole derivatives	Varied R-groups (e.g., -Cl, -CH₃) at aryl positions	Substituent-dependent activity	Claisen-Schmidt condensation
2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride	Dihydrochloride salt; no fluorine	Enhanced solubility	Direct amination followed by salt formation

Anticonvulsant and Cytotoxic Activity:

• Compound 463–465 (1-{(1-(2-substituted benzyl)-1H-benzo[d]imidazol-2-yl)methyl}-3-arylthioureas): Exhibited potent anticonvulsant activity in MES and scPTZ models, outperforming phenytoin in seizure inhibition .
• Nitro-benzimidazole derivatives (e.g., Compound 466) : Demonstrated dual efficacy in MES and scPTZ models, with reduced neurotoxicity compared to the target compound’s uncharacterized neurotoxicity profile .

EGFR Inhibition (2-Phenylbenzimidazoles):

Compound (from Table 1 )	Substituents (R1–R6)	IC₅₀ (EGFR)	LogP
Sb1	-H, -Cl, -H, -H, -H	0.12 µM	3.2
Sb2	-CH₃, -H, -H, -H, -H	0.45 µM	2.8

The target compound’s 4-fluoro group may enhance EGFR binding compared to Sb1/Sb2, though experimental data is pending. Its calculated LogP (~3.5) suggests superior membrane permeability relative to Sb2 (LogP 2.8) .

Physicochemical Properties

Property	Target Compound	(R)-1-(1H-Benzo[d]imidazol-2-yl)-2-phenylethanamine	2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride
Melting Point	Not reported	167–169 °C	250–252 °C (decomposes)
Solubility (Water)	Low	Insoluble	High (salt form)
Synthetic Yield	Not reported	87%	90–95%

Crystallographic and Patent Landscape

• Crystalline Forms: Patent EP Bulletins describe crystalline forms of structurally related 1-((2R,4R)-2-(1H-benzo[d]imidazol-2-yl)-1-methylpiperidin-4-yl)-3-(4-cyanophenyl)urea maleate, highlighting the importance of solid-state characterization for bioavailability .
• Structure Determination : SHELX programs (e.g., SHELXL, SHELXS) are widely used for refining benzimidazole derivatives, though the target compound’s crystallographic data remains unpublished .